2-Octanamidoacetic acid

• CAS No.: 14246-53-8
• Product Name: 2-Octanamidoacetic acid
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 2-(octanoylamino)acetic acid
• Standard InChI: InChI=1S/C10H19NO3/c1-2-3-4-5-6-7-9(12)11-8-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14)
• Standard InChIKey: SAVLIIGUQOSOEP-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)NCC(=O)O
• Canonical SMILES: CCCCCCCC(=O)NCC(=O)O
• Appearance: White Solid
• Melting Point: 106-108°C
• Physical Description: Solid
• Description: Capryloylglycine, also known as 2-octanamidoacetate or N-octanoyl-glycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Capryloylglycine is considered to be a practically insoluble (in water) and relatively neutral molecule. Capryloylglycine has been primarily detected in urine. Within the cell, capryloylglycine is primarily located in the membrane (predicted from logP). Capryloylglycine can be biosynthesized from octanoic acid and glycine.; N-octanoylglycine is an N-acylglycine that has octanoyl as the acyl group. It has a role as a metabolite. It is a N-acylglycine and a fatty amide. It derives from an octanoic acid and a glycine. It is a conjugate acid of a N-octanoylglycinate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-Octanoylglycine; N-(1-Oxooctyl)glycine; Capryloylglycine; Lipacide C 8G; 2-Octanoylaminoacetic acid
• PubChem Compound: 84290
• Last Modified: Nov 11 2021